3-((4-ethoxyphenyl)sulfonyl)-6-fluoro-1-(3-methoxybenzyl)quinolin-4(1H)-one

• IUPAC Name: 3-(4-ethoxyphenyl)sulfonyl-6-fluoro-1-[(3-methoxyphenyl)methyl]quinolin-4-one
• InChI: InChI=1S/C25H22FNO5S/c1-3-32-19-8-10-21(11-9-19)33(29,30)24-16-27(15-17-5-4-6-20(13-17)31-2)23-12-7-18(26)14-22(23)25(24)28/h4-14,16H,3,15H2,1-2H3
• InChI Key: FKTLFHINXKTSNR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)C2=CN(C3=C(C2=O)C=C(C=C3)F)CC4=CC(=CC=C4)OC
• Molecular Formula: C25H22FNO5S
• Molecular Weight: 467.5 g/mol

Description

3-((4-ethoxyphenyl)sulfonyl)-6-fluoro-1-(3-methoxybenzyl)quinolin-4(1H)-one is a chemical compound that belongs to the quinolinone class of compounds. It has been the focus of scientific research due to its potential use in various applications such as drug development and as a tool for investigating biological systems.

Mechanism of Action

The mechanism of action of 3-((4-ethoxyphenyl)sulfonyl)-6-fluoro-1-(3-methoxybenzyl)quinolin-4(1H)-one is not fully understood. However, it has been shown to inhibit the activity of protein kinases such as c-Jun N-terminal kinase (JNK) and glycogen synthase kinase-3β (GSK-3β). These protein kinases play important roles in various cellular processes such as cell growth and differentiation.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied in various cell lines and animal models. It has been shown to inhibit the growth of cancer cells and induce apoptosis (programmed cell death) in these cells. It has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 3-((4-ethoxyphenyl)sulfonyl)-6-fluoro-1-(3-methoxybenzyl)quinolin-4(1H)-one in lab experiments include its high potency and selectivity for protein kinases. It is also relatively easy to synthesize and purify. However, its limitations include its low solubility in aqueous solutions and its potential toxicity to cells and animals at high concentrations.

Future Directions

There are several future directions for the study of 3-((4-ethoxyphenyl)sulfonyl)-6-fluoro-1-(3-methoxybenzyl)quinolin-4(1H)-one. These include:
1. Further investigation of its mechanism of action and its potential targets in various biological systems.
2. Development of more potent and selective analogs for use as drugs or tools in scientific research.
3. Investigation of its potential use in combination with other drugs for the treatment of various diseases.
4. Study of its pharmacokinetics and pharmacodynamics in animal models and humans.
5. Investigation of its potential use as a tool for studying the role of protein kinases in disease and normal physiology.

Synthesis Methods

The synthesis of 3-((4-ethoxyphenyl)sulfonyl)-6-fluoro-1-(3-methoxybenzyl)quinolin-4(1H)-one involves the reaction of 4-ethoxybenzenesulfonyl chloride with 6-fluoro-1-(3-methoxybenzyl)quinolin-4(1H)-one in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or chloroform. The resulting compound is purified using column chromatography or recrystallization.

Scientific Research Applications

3-((4-ethoxyphenyl)sulfonyl)-6-fluoro-1-(3-methoxybenzyl)quinolin-4(1H)-one has been used in various scientific research applications. It has been studied for its potential use as a drug for the treatment of various diseases such as cancer and Alzheimer's disease. It has also been used as a tool for investigating biological systems such as the role of protein kinases in signal transduction pathways.